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Compound of Interest

Compound Name: 2-Hydroxyanthraquinone

Cat. No.: B7767098 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe and compliant disposal of chemical waste is a cornerstone of operational integrity and

environmental responsibility. This guide outlines the essential procedures for the proper

disposal of 2-Hydroxyanthraquinone, a compound requiring meticulous handling due to its

potential hazards. Adherence to these protocols is critical for ensuring personnel safety and

environmental protection.

Immediate Safety and Handling Considerations
Before commencing any disposal-related activities, it is imperative to handle 2-
Hydroxyanthraquinone with the appropriate Personal Protective Equipment (PPE). This

includes, at a minimum, safety goggles, chemical-resistant gloves, and a laboratory coat. All

handling of this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood, to prevent the inhalation of dust or vapors.[1]

Hazard Profile of 2-Hydroxyanthraquinone
2-Hydroxyanthraquinone is classified with specific environmental and health hazards.

Understanding these is crucial for safe handling and disposal. The primary hazard is its toxicity

to aquatic life with long-lasting effects.[2][3] Additionally, some data suggests it may cause

allergic skin reactions and serious eye irritation.[3]

Quantitative Hazard Data Summary
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Hazard
Classification

GHS Code Description Citations

Hazardous to the

aquatic environment,

long-term hazard

H411

Toxic to aquatic life

with long lasting

effects

[2][3]

Skin Sensitization H317
May cause an allergic

skin reaction
[3]

Serious Eye Irritation H319
Causes serious eye

irritation
[3]

Precautionary

Statement - Disposal
P501

Dispose of

contents/container to

an approved waste

disposal plant

[2][4]

Step-by-Step Disposal Protocol
The disposal of 2-Hydroxyanthraquinone must be carried out in strict compliance with all

applicable federal, state, and local environmental regulations.[1] The following is a generalized

procedural guide based on established best practices for hazardous chemical waste

management.

1. Waste Identification and Segregation:

Identify the waste as 2-Hydroxyanthraquinone and note any contaminants.

Segregate the waste from incompatible materials. Avoid mixing it with other waste streams

unless explicitly permitted by your institution's waste management plan.[1]

2. Containerization:

Use a designated, compatible, and properly sealed hazardous waste container.[5] The

container must be in good condition and made of a material that will not react with the

chemical.
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Ensure the container is clearly and accurately labeled as hazardous waste, listing "2-
Hydroxyanthraquinone" as a primary constituent. The label should also include the date of

accumulation.[6]

Do not overfill the container; it is recommended to fill it to no more than 75% of its capacity to

allow for vapor expansion.[6]

3. Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.

The storage area should be away from general laboratory traffic and incompatible materials.

4. Professional Disposal:

Arrange for the collection and disposal of the waste through a licensed and approved

hazardous waste disposal company.[1]

Under no circumstances should 2-Hydroxyanthraquinone be disposed of down the drain or

in regular trash.[1][7]

5. Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with 2-
Hydroxyanthraquinone using an appropriate solvent or cleaning agent.

Dispose of all contaminated materials, such as gloves, wipes, and disposable labware, as

hazardous waste in the same container as the chemical.[1]

Spill Management
In the event of a spill, the immediate priority is to ensure the safety of all personnel.

Minor Spills: For small quantities of solid material, carefully sweep it up, avoiding the

generation of dust. Place the collected material into a labeled container for hazardous waste

disposal.[1]
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Major Spills: In the case of a larger spill, evacuate the area immediately and follow your

institution's established emergency spill response procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxyanthraquinone.
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Caption: Disposal workflow for 2-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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